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Tilbroguinol: Chemical Profile and Known
Hazards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tilbroquinol

CAS No.: 7175-09-9

Cat. No.: S545364

The table below summarizes the key identified information for Tilbroquinel, which is crucial for

establishing a baseline for its handling and stability.

Property Description

Generic Name Tilbroquinol [1]

Chemical Formula C10HsBrNO [1] [2]

Molar Mass 238.084 g-mol—1[1] [2]

IUPAC Name 7-bromo-5-methylquinolin-8-ol [1]
CAS Number 7175-09-9 [1]

Therapeutic Class Antiprotozoal agent [2]

| Known Stability Hazards | + Hepatotoxicity Risk: Withdrawn from some markets as the risk outweighed
the benefit [1]. * General Toxicity: Harmful if swallowed (GHS Category 4) [3]. * Aquatic Toxicity: Very
toxic to aquatic life with long-lasting effects [3]. | | Incompatible Materials | Strong acids, strong alkalis,

strong oxidizing agents, and strong reducing agents [3]. |
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Safety and Handling Guidelines for Stability
Management

While specific stability studies are not available, the Safety Data Sheet (SDS) provides critical handling

information that directly relates to maintaining the compound's stability and ensuring safety [3].

¢ Safe Handling Precautions:

o Personal Protective Equipment (PPE): Use safety goggles, protective gloves, and impervious
clothing. A suitable respirator is recommended to avoid inhalation of dust or aerosols [3].

o Engineering Controls: Work only in areas with appropriate exhaust ventilation. Ensure
accessible safety showers and eye-wash stations are available [3].

o General Handling: Avoid dust formation. Do not eat, drink, or smoke when handling the
product [3].

¢ Recommended Storage Conditions:

o Keep the container tightly sealed in a cool, well-ventilated area [3].

o Keep away from direct sunlight and sources of ignition [3].

o For powdered form, store at -20°C. When in a solvent, store at -80°C [3].
o Avoid release to the environment [3].

Proposed Framework for Stability Investigation

Given the lack of specific data, you would need to establish stability profiles through experimental studies.

The following workflow outlines a logical approach to this process.
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Detailed Experimental Pathways

Based on the general workflow, here are more detailed methodologies you could adapt for Tilbroquinol.

1. Forced Degradation Studies (Stress Testing)

¢ Objective: To identify how Tilbroquinol degrades under various stress conditions and to determine
the primary degradation pathways.
¢ Methodology:
o Acidic and Basic Hydrolysis: Expose the compound to solutions like 0.1M HCl and 0.1M
NaOH at elevated temperatures (e.g., 60°C) for a set duration.
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o Oxidative Stress: Treat the compound with an oxidizing agent such as 3% hydrogen peroxide
at room temperature.

o Photostability: Expose the solid and/or solution forms to both visible and UV light (as per ICH
Q1B guidelines).

o Thermal Stability: Subject the solid compound to high temperatures (e.g., 60°C, 80°C) under
dry and humidified conditions.

¢ Analysis: Use techniques like High-Performance Liquid Chromatography (HPLC) to separate and
guantify the intact drug and its degradation products.

2. Validated Analytical Method for Stability Monitoring

¢ Objective: To develop a precise and accurate method to quantify Tilbroquinol and its impurities over
time.
¢ Methodology (Example HPLC Framework):
o Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pm).
o Mobile Phase: A mixture of buffer (e.g., phosphate or acetate) and an organic solvent (e.qg.,
acetonitrile or methanol) in a gradient or isocratic mode.
o Detection: Ultraviolet (UV) detector at the compound's A-max (to be determined
experimentally).
o Validation: The method must be validated for parameters including specificity, accuracy,
precision, linearity, and robustness as per ICH Q2(R1) guidelines.

Frequently Asked Questions

What is the primary reason Tilbroquinol was withdrawn from some markets? Tilbroquinol was
withdrawn in countries like France and Saudi Arabia primarily due to its risk of hepatotoxicity (liver
damage), which was deemed to outweigh its clinical benefits [1]. It remains approved in Morocco but is

limited to treating intestinal amoebiasis [1].

What are the critical storage conditions for Tilbroquinol? The SDS recommends storing the powder at
-20°C and solutions at -80°C [3]. The container must be kept tightly sealed in a cool, well-ventilated area,

and protected from direct sunlight [3].

Are there any known chemical incompatibilities? Yes, Tilbroquinel is incompatible with strong acids,
strong alkalis, and strong oxidizing or reducing agents [3]. Contact with these materials should be strictly

avoided to prevent decomposition or hazardous reactions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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